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Compound of Interest

Compound Name: 2-Methyl-5-Nitro-6-Chlorophenol
CAS No.: 39183-20-5
Cat. No.: B1320782
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of the chemical compound with CAS
number 39183-20-5, identified as 2-Chloro-6-methyl-3-nitrophenol. This document consolidates
available data on its chemical properties, synthesis, and safety. While primarily documented as
a chemical intermediate, this guide aims to serve as a foundational resource for its potential
applications in research and development.

Chemical Identification and Properties

2-Chloro-6-methyl-3-nitrophenol is an organic compound featuring a phenol ring substituted
with chloro, methyl, and nitro groups.[1]

Chemical Structure and Identifiers
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Identifier Value
CAS Number 39183-20-5
IUPAC Name 2-chloro-6-methyl-3-nitrophenol[2]

2-Methyl-5-nitro-6-chloro phenol, 6-Chloro-5-

Synonyms nitro-o-cresol, Phenol, 2-chloro-6-methyl-3-nitro-
[1]

Molecular Formula C7HeCINO3[3]

Molecular Weight 187.58 g/mol [3]

InChl Key FYPOFAFXSGYVLK-UHFFFAOYSA-N[2]

SMILES CC1=C(C(=C(C=C1)N(=0)[O-])C)O[2]

Physicochemical Properties

Property Value

Physical Form Solid[1]

Color Yellow to brown[1]

Melting Point 70-73 °C

Boiling Point 306.0 £ 42.0 °C at 760 mmHg

Density 1.5+0.1 g/cm3

Flash Point 138.8 £ 27.9 °C

LogP 2.73

Solubility Limited solubility in water; soluble in various

organic solvents.[1]

Synthesis

2-Chloro-6-methyl-3-nitrophenol is primarily used as an intermediate in organic synthesis.[1] Its
reactivity is enhanced by the presence of the nitro group, making it a versatile building block for
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the synthesis of dyes, pharmaceuticals, and agrochemicals.[1]

A documented synthetic route involves the chlorination of 2-methyl-5-nitrophenol.

Biological Activity and Mechanism of Action

As of the latest literature review, there is no specific information available detailing the
biological activity, mechanism of action, or involvement in signaling pathways of 2-Chloro-6-
methyl-3-nitrophenol in the context of drug discovery or development. Its primary documented
role is that of a chemical intermediate.

Experimental Protocols

Detailed experimental protocols for the biological evaluation of 2-Chloro-6-methyl-3-nitrophenol
are not available in the public domain. However, for researchers interested in evaluating the
potential enzymatic interactions of nitrophenol compounds, a generic colorimetric assay
protocol for phosphatase activity is provided below as an example. This is a general method
and would require optimization for the specific enzyme and compound of interest.

Example Protocol: Generic Phosphatase Activity Assay
using a Nitrophenyl Substrate

This protocol is based on the principle that a phosphatase enzyme hydrolyzes a colorless p-
nitrophenyl phosphate (pNPP) substrate to the yellow-colored p-nitrophenol, which can be
quantified spectrophotometrically.

Materials:

Enzyme solution (e.g., acid phosphatase)

Substrate solution: p-nitrophenyl phosphate (pNPP)

Assay Buffer (e.g., 50 mM Tris-HCI, pH 7.5)[4]

Stop Solution (e.g., 0.2N NaOH)

2-Chloro-6-methyl-3-nitrophenol (as a potential inhibitor for screening)
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» 96-well microplate
e Microplate reader
Procedure:

e Prepare Reagents:

[e]

Prepare the Assay Buffer and dissolve the pNPP substrate in it to a desired concentration.

o

Prepare a stock solution of the enzyme in the Assay Buffer.

[¢]

Prepare a stock solution of 2-Chloro-6-methyl-3-nitrophenol in a suitable solvent (e.g.,
DMSO).

[¢]

Prepare the Stop Solution.

e Assay Setup:

[e]

To the wells of a 96-well microplate, add the Assay Bulffer.

o

Add the desired concentration of 2-Chloro-6-methyl-3-nitrophenol (or other test
compounds). Include a control with no inhibitor.

o

Add the enzyme solution to all wells except for the blank.

[¢]

Pre-incubate the plate at the desired temperature (e.g., 37°C) for a short period.
« Initiate Reaction:
o Add the pNPP substrate solution to all wells to start the reaction.
 Incubation:
o Incubate the plate at the reaction temperature for a specific time (e.g., 30 minutes).

o Stop Reaction:
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o Add the Stop Solution to all wells to terminate the enzymatic reaction. The stop solution
also develops the color of the p-nitrophenol product.

¢ Measurement:

o Read the absorbance of the wells at a wavelength of 405-410 nm using a microplate
reader.[5]

o Data Analysis:
o Subtract the absorbance of the blank from all other readings.

o Calculate the percentage of enzyme inhibition for each concentration of 2-Chloro-6-
methyl-3-nitrophenol compared to the control.

o If applicable, plot the percent inhibition against the log of the inhibitor concentration to
determine the IC50 value.
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Generic Enzymatic Assay Workflow

Prepare Reagents
(Buffer, Substrate, Enzyme, Compound)

Assay Setup in Microplate
(Buffer, Compound, Enzyme)
Initiate Reaction
(Add Substrate)
Incubate
(e.g., 37°C for 30 min)
Stop Reaction
(Add Stop Solution)
Measure Absorbance
(405-410 nm)

Data Analysis
(% Inhibition, IC50)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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